Cas no 209971-43-7 (N-(5-iodopyridin-2-yl)-4-methylbenzenesulfonamide)

• Product Name: N-(5-iodopyridin-2-yl)-4-methylbenzenesulfonamide
• CAS No: 209971-43-7
• MF: C₁₂H₁₁IN₂O₂S
• MW: 374.197413682938
• MDL: MFCD09746246
• CID: 2157698
• PubChem ID: 21772024
• Update Time: 2025-07-19

N-(5-iodopyridin-2-yl)-4-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-iodopyridin-2-yl)-4-methylbenzenesulfonamide
• N-(5-Iodo-pyridin-2-yl)-4-methyl-benzenesulfonamide
• 209971-43-7
• SY125742
• CS-0037360
• DTXSID30617882
• MFCD09746246
• N-(5-Iodopyridin-2-yl)-4-methylbenzene-1-sulfonamide
• 5-Iodo-2-p-toluenesulfonamidopyridine
• AS-68831
• DA-08295
• SCHEMBL1500238
• C12H11IN2O2S
• N-(5-Iodo-2-pyridyl)-4-methylbenzenesulfonamide
• FSQZWFRWAZIXCK-UHFFFAOYSA-N
• AKOS010055000

• MDL： MFCD09746246
• Inchi： 1S/C12H11IN2O2S/c1-9-2-5-11(6-3-9)18(16,17)15-12-7-4-10(13)8-14-12/h2-8H,1H3,(H,14,15)
• InChI Key： FSQZWFRWAZIXCK-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1)NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 373.95860g/mol
• Monoisotopic Mass: 373.95860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(5-iodopyridin-2-yl)-4-methylbenzenesulfonamide

Comprehensive Overview of N-(5-iodopyridin-2-yl)-4-methylbenzenesulfonamide (CAS No. 209971-43-7)

N-(5-iodopyridin-2-yl)-4-methylbenzenesulfonamide, with the CAS number 209971-43-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative is characterized by its unique molecular structure, which combines a 5-iodopyridin-2-yl moiety with a 4-methylbenzenesulfonamide group. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

Researchers and industry professionals often search for "N-(5-iodopyridin-2-yl)-4-methylbenzenesulfonamide uses" or "CAS 209971-43-7 applications" due to its potential in medicinal chemistry. The compound's iodopyridine component is particularly noteworthy, as halogenated pyridines are frequently employed in cross-coupling reactions, which are pivotal in creating complex pharmaceutical agents. Additionally, the sulfonamide group is a common pharmacophore found in many FDA-approved drugs, underscoring its relevance in modern therapeutics.

In recent years, the demand for N-(5-iodopyridin-2-yl)-4-methylbenzenesulfonamide has increased alongside advancements in targeted drug delivery systems. Questions like "how to synthesize N-(5-iodopyridin-2-yl)-4-methylbenzenesulfonamide" or "CAS 209971-43-7 solubility" are frequently encountered in academic and industrial forums. The compound's solubility in organic solvents such as dimethyl sulfoxide (DMSO) and its stability under various conditions are critical parameters for its application in laboratory settings.

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In summary, N-(5-iodopyridin-2-yl)-4-methylbenzenesulfonamide (CAS 209971-43-7) is a versatile compound with broad applications in pharmaceutical research and synthetic chemistry. Its unique structure and functional groups make it a valuable tool for scientists exploring new therapeutic avenues and innovative chemical reactions. As interest in personalized medicine and targeted therapies grows, the relevance of this compound is expected to rise, further solidifying its place in the scientific community.